N-(5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H13N5O3S/c1-8-12(23-19-16-8)13(20)15-14-18-17-11(22-14)7-9-3-5-10(21-2)6-4-9/h3-6H,7H2,1-2H3,(H,15,18,20)
• InChI Key: GKVHMSMBTJOMSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)OC
• Molecular Formula: C14H13N5O3S
• Molecular Weight: 331.35 g/mol

Description

The compound contains several functional groups, including a methoxy group, a benzyl group, an oxadiazole ring, a thiadiazole ring, and a carboxamide group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound’s structure features several heterocyclic rings (oxadiazole and thiadiazole), which could influence its electronic properties and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound aren’t available, compounds with similar structures often undergo reactions like electrophilic aromatic substitution, nucleophilic aromatic substitution, and addition-elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure and functional groups. For example, the presence of the methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Anticancer and Cytotoxic Activity

• Research has explored the cytotoxic effects of this compound. . Although these complexes did not surpass cisplatin in potency, they demonstrated efficacy, particularly the complex derived from HL1.

Metallocene Chemistry

• The compound’s interaction with [RuCl(η⁶-p-cymene)(HL)]⁺ cationic complexes highlights its relevance in metallocene chemistry. These complexes were isolated as solid chloride and trifluoromethylsulfate salts. .

Multi-Target Directed Ligands (MTDLs)

• A derivative of this compound, 1-(7-chloroquinolin-4-yl)-N-(4-methoxybenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide , was rationally designed as an MTDL. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it were a drug, it might interact with certain biological targets to exert its effects.

Safety and Hazards

Without specific data on this compound, it’s hard to say for sure, but as with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, but more research would be needed to determine its suitability for these applications.